Cas no 209982-91-2 (Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, (αS)-)

• Product Name: Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, (αS)-
• CAS No: 209982-91-2
• MF: C₈H₆F₂O₃
• MW: 188.128249645233
• CID: 2952397
• PubChem ID: 6951479
• Update Time: 2025-11-02

Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, (αS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, (αS)-
• (S)-2-(3,5-Difluorophenyl)-2-hydroxyacetic acid
• PHMLPPFFMSRWBK-ZETCQYMHSA-N
• CS-W000208
• Benzeneacetic acid, 3,5-difluoro--hydroxy-, (S)-
• CXJ
• Benzeneacetic acid, 3,5-difluoro-alpha-hydroxy-, (alphaS)-
• (S)-3,5-Difluoromandelicacid
• CS-B0701
• (S)-(3,5-difluorophenyl)(hydroxy)acetic acid
• 209982-91-2
• SCHEMBL1572839
• (2S)-2-(3,5-difluorophenyl)-2-hydroxyacetic acid
• (2S)-(3,5-difluorophenyl)(hydroxy)acetic acid
• (S)-3,5-Difluoromandelic acid
• 983-384-0
• AS-86243

• Inchi： 1S/C8H6F2O3/c9-5-1-4(2-6(10)3-5)7(11)8(12)13/h1-3,7,11H,(H,12,13)/t7-/m0/s1
• InChI Key： PHMLPPFFMSRWBK-ZETCQYMHSA-N
• SMILES： FC1C=C(C=C(C=1)[C@@H](C(=O)O)O)F

Computed Properties

• Exact Mass: 188.02850037g/mol
• Monoisotopic Mass: 188.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Additional information on Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, (αS)-

Exploring the Properties and Applications of Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, (αS)- (CAS No. 209982-91-2)

Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, (αS)- is a specialized chiral compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 3,5-difluoro substitution and an α-hydroxy group in the (αS) configuration, makes it a valuable intermediate in the synthesis of bioactive molecules. This compound, identified by CAS No. 209982-91-2, has garnered attention for its role in drug development and asymmetric synthesis.

The 3,5-difluoro substitution on the benzene ring enhances the compound's electronic properties, influencing its reactivity and interaction with biological targets. The presence of the α-hydroxy group introduces a stereocenter, making (αS)-Benzeneacetic acid a key building block for chiral drugs. Researchers are particularly interested in its potential applications in designing enzyme inhibitors and receptor modulators, where stereochemistry plays a critical role.

In recent years, the demand for chiral intermediates like Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, (αS)- has surged due to advancements in precision medicine and targeted therapies. This compound aligns with the growing trend of green chemistry, as its efficient synthesis can reduce waste and improve sustainability in pharmaceutical manufacturing. Its compatibility with catalytic asymmetric synthesis methods further enhances its appeal.

One of the most searched questions related to this compound is: "What are the applications of 3,5-difluoro-α-hydroxy benzeneacetic acid in drug discovery?" The answer lies in its versatility. The 3,5-difluoro motif is commonly found in FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. The (αS) configuration is often preferred for its bioactivity, making this compound a valuable tool for medicinal chemists.

Another trending topic is the use of fluorinated compounds in agrochemicals and material science. The 3,5-difluoro group in Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, (αS)- improves its stability and lipophilicity, which are desirable traits in crop protection chemicals and advanced polymers. Researchers are exploring its incorporation into smart materials for controlled release applications.

From a synthetic perspective, CAS No. 209982-91-2 is often discussed in the context of stereoselective synthesis. The α-hydroxy group can be further functionalized to create a variety of derivatives, enabling the development of novel chemical entities. This flexibility makes it a favorite among chemists working on structure-activity relationship (SAR) studies.

The market for Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, (αS)- is expected to grow as more industries recognize its potential. Its applications extend beyond pharmaceuticals to include flavors and fragrances, where chiral purity is essential for sensory properties. Additionally, its use in analytical standards for quality control in chemical manufacturing is gaining traction.

In conclusion, Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, (αS)- (CAS No. 209982-91-2) is a multifaceted compound with broad applications in drug development, material science, and green chemistry. Its unique structural features and chiral properties make it a valuable asset for researchers and industries alike. As the demand for high-purity chiral compounds continues to rise, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.